5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane

• Molecular Formula: C15H21BrN2O3
• Molecular Weight: 357.24 g/mol
• IUPAC Name: (5-bromofuran-2-yl)-(9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecan-5-yl)methanone
• InChI: InChI=1S/C15H21BrN2O3/c1-2-17-9-6-15(7-10-17)18(8-3-11-20-15)14(19)12-4-5-13(16)21-12/h4-5H,2-3,6-11H2,1H3
• InChI Key: FHMWHOHYSBHCGV-UHFFFAOYSA-N
• SMILES: CCN1CCC2(CC1)N(CCCO2)C(=O)C3=CC=C(O3)Br

Description

5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane, also known as BFEOD, is a heterocyclic compound that has been synthesized for various scientific research applications. This compound has unique structural features that make it an attractive target for researchers in the field of organic synthesis and medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane is not fully understood, but it is believed to involve the inhibition of DNA and RNA synthesis in cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane has been shown to have low toxicity in vitro and in vivo studies. It has been found to have a high affinity for DNA and RNA, which may contribute to its antitumor activity. Additionally, 5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane has been shown to have good solubility in water, which makes it an attractive candidate for further drug development.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane in lab experiments is its high potency against cancer cells. This makes it a valuable tool for researchers studying cancer biology and developing new cancer therapies. However, one limitation of using 5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane is its complex synthesis, which may limit its availability and increase the cost of experiments.

Future Directions

There are several future directions for research involving 5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane. One area of interest is the development of new analogs with improved potency and selectivity against cancer cells. Additionally, 5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane could be further investigated for its potential as an antibacterial and antifungal agent. Finally, more studies are needed to fully understand the mechanism of action of 5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane and its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane involves a multi-step process that begins with the reaction of 2-furoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 1,5-diaminopentane to form the spirocyclic core of the molecule. The final step involves the bromination of the furan ring to yield the desired product.

Scientific Research Applications

5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane has been extensively studied for its potential as a therapeutic agent for various diseases. It has been shown to have potent antitumor activity against several cancer cell lines, including breast, lung, and colon cancer. Additionally, 5-(5-Bromo-2-furoyl)-9-ethyl-1-oxa-5,9-diazaspiro[5.5]undecane has been investigated for its potential as an antibacterial and antifungal agent.